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Compound of Interest

Compound Name: ONO-9780307

Cat. No.: B15568995

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the handling, storage, and preparation of
solutions of ONO-9780307, a specific synthetic LPA1 (lysophosphatidic acid receptor 1)
antagonist. The provided information is intended for research use only.

Data Presentation
Solubility

ONO-9780307 exhibits solubility in dimethyl sulfoxide (DMSO). For in vivo studies, a clear
solution can be achieved using a combination of DMSO and corn oil.[1]

Solvent Concentration Remarks

Ultrasonic assistance may be

needed.[1] Use of newly
DMSO 100 mg/mL (191.72 mM) opened, hygroscopic DMSO is

recommended as it can

significantly impact solubility.[2]

This protocol yields a clear
10% DMSO / 90% Corn Oil =5 mg/mL (9.59 mM) solution; the saturation point is

not specified.[1][2]
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Stock Solution Preparation (in DMSQ)

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1 mM 1.9172 mL 9.5859 mL 19.1718 mL

5 mM 0.3834 mL 1.9172 mL 3.8344 mL

10 mM 0.1917 mL 0.9586 mL 1.9172 mL

Storage and Stability

Proper storage is crucial to maintain the integrity of ONO-9780307.

Storage . . .
Form Duration Special Conditions
Temperature
Solid Powder 4°C 6 Months Protect from light.[3]
Solid Powder -20°C 12 Months
Protect from light.[1]
In Solvent -80°C 6 Months
[21[4]
Protect from light.[1]
In Solvent -20°C 1 Month (or 6 months)

[21(31[4]

Note: To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot

stock solutions before storage.[2][4]

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ONO-9780307 in DMSO.

Materials:

e ONO-9780307 solid powder
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Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)
Procedure:

e Weigh the desired amount of ONO-9780307 powder in a sterile microcentrifuge tube. For
example, for 1 mg of ONO-9780307 (Molecular Weight: 521.60 g/mol ), add 0.1917 mL of
DMSO to achieve a 10 mM concentration.

e Add the calculated volume of sterile DMSO to the tube.
» Vortex the solution until the solid is completely dissolved.
e If dissolution is slow, use an ultrasonic bath to aid the process.

» Once a clear solution is obtained, aliquot into smaller volumes for single-use to avoid
repeated freeze-thaw cycles.

» Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month, protected from
light.[1][2][4]

Preparation of a Working Solution for In Vivo
Experiments

This protocol details the preparation of a = 5 mg/mL working solution of ONO-9780307 in a
DMSO/corn oil vehicle.[1][2] It is recommended to prepare this solution fresh on the day of use.

[2]
Materials:

¢ ONO-9780307 DMSO stock solution (e.g., 50 mg/mL)
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 Sterile corn oll

 Sterile tubes

o Calibrated pipettes

Procedure:

e Prepare a high-concentration stock solution of ONO-9780307 in DMSO (e.g., 50 mg/mL).

 In a sterile tube, add the required volume of the DMSO stock solution. For example, to
prepare 1 mL of a 5 mg/mL working solution, use 100 pL of a 50 mg/mL DMSO stock.

e Add the corresponding volume of sterile corn oil to achieve the final desired concentration
and vehicle ratio. In this example, add 900 pL of corn oil.

e Mix the solution thoroughly until it is homogeneous and clear. Gentle heating or sonication
can be used to aid dissolution if precipitation or phase separation occurs.[2]

The final solution will contain 10% DMSO and 90% corn oil.

Sterile Filtration of ONO-9780307 Solutions (General
Guidance)

Disclaimer: No specific protocol for the sterile filtration of ONO-9780307 has been found in the
provided search results. The following is a general procedure based on standard laboratory
practices for sterile filtering DMSO-based solutions. The compatibility of ONO-9780307 with
different filter membranes has not been reported. It is crucial to perform a filter compatibility
and compound recovery study before proceeding with critical experiments.

Materials:
e ONO-9780307 solution in DMSO
» Sterile syringe

» Sterile syringe filter (e.g., 0.22 um pore size). The choice of membrane material is critical.
Polytetrafluoroethylene (PTFE) is generally compatible with DMSO. Polyvinylidene fluoride
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(PVDF) can also be an option, but compatibility should be verified.

» Sterile collection tube

Procedure:

e Draw the prepared ONO-9780307 DMSO solution into a sterile syringe.
o Aseptically attach a sterile syringe filter to the syringe tip.

o Carefully push the plunger of the syringe to pass the solution through the filter into a sterile
collection tube.

o Apply slow and steady pressure to avoid damaging the filter membrane.
e Once filtration is complete, cap the sterile collection tube.

e The filtered, sterile solution is now ready for use in cell culture or other applications requiring
sterility.

Visualizations

Sterile Filtration

Click to download full resolution via product page

Caption: Workflow for the preparation and sterile filtration of an ONO-9780307 solution.
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Caption: Preparation of an ONO-9780307 working solution for in vivo experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15568995#0n0-9780307-sterile-filtration-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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